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Comparative Photoluminescence Data

The table below summarizes key photoluminescence and photocatalytic degradation findings for indigo

carmine and a samarium-doped catalyst from recent studies.

Material PL Emission Excitation Key PL-Related Experimental
Wavelengths  Source Findings Context
Sm3+-doped ZnS 559 nm, 595 395 nm Characteristic f-f Catalyst
Nanoparticles [1] nm, 642 nm laser transitions of Sm3* characterization in
ions; used as a solution.
photocatalyst.
Indigo Carmine (Dye) Not explicitly N/A 93% degradation Photocatalytic
[1] stated (monitored  rate achieved using degradation study.
via UV-Vis) 15 mg/L Sm3*-doped
ZnS catalyst within
210 min.
Indigo N/A N/A Ozone oxidation Analysis of
(Theoretical/Molecular) produces isatin and indigo's oxidative
[2] other products
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Material PL Emission Excitation = Key PL-Related Experimental
Wavelengths  Source Findings Context
(C16H10N203, fading mechanism
CgHgNO3), identified  in artworks.
via HPLC and
fluorescence
spectroscopy.

Experimental Protocols Overview

For researchers aiming to replicate or build upon these studies, here are the core experimental methodologies

employed.

¢ Synthesis of Sm3+-doped ZnS Nanoparticles [1]: Nanoparticles were synthesized using a reflux
method. The resulting nanocrystals had a particle size of 3—12 nm as calculated by the Scherrer
equation from X-ray diffraction (XRD) data.
¢ Photocatalytic Degradation Procedure [1]:
o Indigo carmine dye solution and the Sm3+-doped ZnS catalyst (15 mg/L) were mixed.
o The reaction mixture was exposed to light to initiate the catalytic process.
o The degradation process was monitored using UV-Vis spectroscopy, and the kinetics were
found to follow a pseudo-first-order model.
¢ Analysis of Indigo Oxidation Products [2]:
o HPLC Analysis: A Waters 2487 HPLC with a C18 column was used. For one set of conditions,
a gradient elution with acetonitrile and water was employed at a flow rate of 0.55 ml/min, with

detection at 254 nm.
o Fluorescence Spectroscopy: A PerkinElmer LS-55 spectrophotometer was used with an

excitation wavelength of 330 nm.

Indigo Oxidation Pathway

The following diagram illustrates the reaction pathway for the ozone-induced oxidative decomposition of

indigo, which leads to photoluminescent products like isatin [2].
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Interpretation and Research Considerations

¢ Mechanism Insight: The identified oxidation pathway confirms that indigo's fading involves a
complex reaction with ozone, producing specific photoluminescent molecules like isatin [2]. This is
crucial for understanding the stability of indigoid pigments.

e Catalyst Performance: The high deg

radation efficiency of Sm3+-doped ZnS nanoparticles against

indigo carmine highlights their potential as photocatalysts for wastewater treatment [1]. The
lanthanide ion doping enhances photocatalytic activity by improving charge separation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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